Cas no 100523-04-4 (Ethanol,2-[[5-(4-aminophenoxy)pentyl]oxy]-)

Ethanol,2-[[5-(4-aminophenoxy)pentyl]oxy]- structure
100523-04-4 structure
Product Name:Ethanol,2-[[5-(4-aminophenoxy)pentyl]oxy]-
CAS No:100523-04-4
MF:C13H21NO3
MW:239.310744047165
CID:199295
PubChem ID:3063345
Update Time:2025-04-19

Ethanol,2-[[5-(4-aminophenoxy)pentyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-[[5-(4-aminophenoxy)pentyl]oxy]-
    • 2-[5-(4-aminophenoxy)pentoxy]ethanol
    • M & B 3057
    • starbld0041129
    • DTXSID60143366
    • Ethanol, 2-(5-(p-aminophenoxy)pentyloxy)-
    • 2-(5-(p-Aminophenoxy)pentyloxy)ethanol
    • 100523-04-4
    • 2-((5-(4-Aminophenoxy)pentyl)oxy)ethan-1-ol
    • AKOS040751730
    • Inchi: 1S/C13H21NO3/c14-12-4-6-13(7-5-12)17-10-3-1-2-9-16-11-8-15/h4-7,15H,1-3,8-11,14H2
    • InChI Key: PMTXDYLTUFVCKY-UHFFFAOYSA-N
    • SMILES: O(CCO)CCCCCOC1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 239.15223
  • Monoisotopic Mass: 239.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 9
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 64.7Ų

Experimental Properties

  • PSA: 64.71
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